Cas no 646455-62-1 (1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane)

1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane structure
646455-62-1 structure
Product Name:1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
CAS No:646455-62-1
MF:C12H16BrFN2
MW:287.171245574951
MDL:MFCD02682103
CID:961344
PubChem ID:2779430
Update Time:2025-04-19

1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-bromo-2-fluorophenyl)methyl]-1,4-diazepane
    • 1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
    • 1-(4-Bromo-2-fluorobenzyl)homopiperazine
    • SCHEMBL2005408
    • DTXSID70381439
    • PS-6501
    • 646455-62-1
    • J-503234
    • 1-[(4-bromo-2-fluoro-phenyl)methyl]-1,4-diazepane
    • AKOS009158833
    • MFCD02682103
    • 1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
    • MDL: MFCD02682103
    • Inchi: 1S/C12H16BrFN2/c13-11-3-2-10(12(14)8-11)9-16-6-1-4-15-5-7-16/h2-3,8,15H,1,4-7,9H2
    • InChI Key: PXHWQGRCERBVPN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)CN1CCNCCC1

Computed Properties

  • Exact Mass: 286.04800
  • Monoisotopic Mass: 286.04809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 1.367
  • Boiling Point: 338.5°C at 760 mmHg
  • Flash Point: 158.5°C
  • Refractive Index: 1.549
  • PSA: 15.27000
  • LogP: 2.65020

1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM286054-5g
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
646455-62-1 95+%
5g
$438 2021-06-09
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abcr
AB223821-1 g
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane; 95%
646455-62-1
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€166.10 2023-06-22
Key Organics Ltd
PS-6501-1MG
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
646455-62-1 >90%
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Key Organics Ltd
PS-6501-5MG
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
646455-62-1 >90%
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Key Organics Ltd
PS-6501-10MG
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
646455-62-1 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
PS-6501-20MG
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
646455-62-1 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
PS-6501-50MG
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
646455-62-1 >90%
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£102.00 2025-02-09
Key Organics Ltd
PS-6501-100MG
1-(4-Bromo-2-fluorobenzyl)-1,4-diazepane
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